Cas no 81693-62-1 (5-aminopentan-2-ol)

• Product Name: 5-aminopentan-2-ol
• CAS No: 81693-62-1
• MF: C₅H₁₃NO
• MW: 103.162821531296
• MDL: MFCD08450444
• CID: 703396
• PubChem ID: 9793714
• Update Time: 2025-04-23

5-aminopentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 5-amino-
• 5-AMINO-PENTAN-2-OL
• 5-aminopentan-2-ol
• VJGRDSFPHUTBBE-UHFFFAOYSA-N
• AKOS006288952
• SCHEMBL24781
• AT20756
• Z1198178891
• MFCD08450444
• 81693-62-1
• EN300-188234
• DTXSID40430701

• MDL： MFCD08450444
• Inchi： 1S/C5H13NO/c1-5(7)3-2-4-6/h5,7H,2-4,6H2,1H3
• InChI Key： VJGRDSFPHUTBBE-UHFFFAOYSA-N
• SMILES： OC(C)CCCN

Computed Properties

• Exact Mass: 103.099714038g/mol
• Monoisotopic Mass: 103.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 5-aminopentan-2-ol

5-Amino-2-Pentanol (CAS No. 81693-62-1): A Comprehensive Overview

5-Amino-2-Pentanol, also known by its CAS number 81693-62-1, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is a primary alcohol with an amino group attached to the fifth carbon of a pentanol chain, making it a valuable intermediate in organic synthesis.

The chemical structure of 5-Amino-2-Pentanol consists of a five-carbon chain with an alcohol group (-OH) on the second carbon and an amino group (-NH₂) on the fifth carbon. This unique structure allows for diverse reactivity and functionalization, making it a key building block in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 5-Amino-2-Pentanol in the development of novel bioactive compounds. For instance, researchers have explored its role in the synthesis of antimicrobial agents and anticancer drugs, where its amino and hydroxyl groups can be further modified to enhance bioavailability and efficacy.

In terms of synthesis, 5-Amino-2-Pentanol can be prepared via several routes, including reduction of corresponding ketones or aldehydes, or through enzymatic catalysis. The choice of method depends on the desired scale, cost-effectiveness, and environmental considerations.

The compound's physical properties, such as its melting point and boiling point, are critical in determining its suitability for various applications. Recent advancements in green chemistry have also led to the development of more sustainable methods for producing 5-Amino-2-Pentanol, reducing its environmental footprint.

Moreover, 5-Amino-2-Pentanol has shown promise in the field of biotechnology, particularly in the production of bio-based polymers and surfactants. Its ability to form hydrogen bonds makes it an ideal candidate for enhancing the stability and functionality of these materials.

In conclusion, 5-Amino-2-Pentanol (CAS No. 81693-62-1) is a multifaceted compound with vast potential across multiple industries. Ongoing research continues to uncover new applications and improve its production processes, ensuring its relevance in the ever-evolving landscape of organic chemistry.